Cas no 2138005-69-1 ((2-Propylphenyl)methanesulfonyl chloride)

• Product Name: (2-Propylphenyl)methanesulfonyl chloride
• CAS No: 2138005-69-1
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD31601593
• CID: 5609325
• PubChem ID: 165487599
• Update Time: 2025-05-20

(2-Propylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-805099
• 2138005-69-1
• (2-propylphenyl)methanesulfonyl chloride
• (2-Propylphenyl)methanesulfonyl chloride

• MDL： MFCD31601593
• Inchi： 1S/C10H13ClO2S/c1-2-5-9-6-3-4-7-10(9)8-14(11,12)13/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： WWFRLVYGNZSFFR-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1CCC)(=O)=O

Computed Properties

• Exact Mass: 232.0324785g/mol
• Monoisotopic Mass: 232.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on (2-Propylphenyl)methanesulfonyl chloride

Introduction to (2-Propylphenyl)methanesulfonyl chloride (CAS No. 2138005-69-1)

(2-Propylphenyl)methanesulfonyl chloride, with the chemical formula C₁₁H₁₃ClO₂S, is a versatile sulfonating agent widely utilized in pharmaceutical and chemical research. This compound, identified by its CAS number 2138005-69-1, plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of (2-Propylphenyl)methanesulfonyl chloride lies in its ability to introduce sulfonyl groups into organic molecules, a functionality that is pivotal in medicinal chemistry. Sulfonyl compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The compound’s structural features, such as the presence of a propyl group and a phenyl ring, contribute to its reactivity and make it a valuable intermediate in synthetic pathways.

In recent years, advancements in synthetic methodologies have highlighted the utility of (2-Propylphenyl)methanesulfonyl chloride in the preparation of sulfonamides, which are among the most widely used classes of drugs. These derivatives exhibit significant pharmacological effects and have been extensively studied for their potential therapeutic applications. The compound’s ability to facilitate the introduction of sulfonyl groups into a variety of substrates makes it an indispensable tool for chemists and pharmacologists.

One of the most notable applications of (2-Propylphenyl)methanesulfonyl chloride is in the synthesis of protease inhibitors, which are critical in the treatment of viral infections and cancer. Proteases are enzymes that play essential roles in various biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The sulfonamide derivatives obtained from this compound have shown promise in preclinical studies as potent inhibitors of viral proteases, contributing to the development of new antiviral drugs.

The compound’s reactivity also makes it useful in the synthesis of non-peptide inhibitors, which are alternative scaffolds for drug development. Non-peptide inhibitors offer several advantages over their peptide counterparts, including improved bioavailability and stability. The use of (2-Propylphenyl)methanesulfonyl chloride in these syntheses allows for the creation of structurally diverse molecules with tailored biological activities.

Recent research has also explored the application of (2-Propylphenyl)methanesulfonyl chloride in the development of kinase inhibitors. Kinases are enzymes that regulate many cellular processes, and dysregulation of kinase activity is implicated in various diseases, particularly cancer. Sulfonamide-based kinase inhibitors have been successfully developed and approved for clinical use, underscoring the importance of this class of compounds.

The synthesis of these sulfonamide derivatives typically involves nucleophilic substitution reactions where (2-Propylphenyl)methanesulfonyl chloride reacts with amines or other nucleophiles to form sulfonylamides. These reactions are often performed under mild conditions, making them suitable for large-scale production. The efficiency and selectivity of these reactions contribute to the popularity of this compound in synthetic chemistry.

In addition to its pharmaceutical applications, (2-Propylphenyl)methanesulfonyl chloride has found utility in materials science. The introduction of sulfonyl groups into polymers can enhance their thermal stability and mechanical properties. This has led to the development of advanced materials with applications in electronics and coatings.

The environmental impact of using (2-Propylphenyl)methanesulfonyl chloride is also an area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical processes.

The future prospects for (2-Propylphenyl)methanesulfonyl chloride are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of biological systems continues to expand, so too will the demand for specialized reagents like this compound. Its versatility and efficacy make it a cornerstone in modern chemical research.